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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the systematic nomenclature and numbering

conventions for cis-hydrindane, a fundamental bicyclic scaffold prevalent in numerous natural

products, including steroids. A comprehensive understanding of its naming and numbering is

crucial for unambiguous scientific communication and documentation in chemical research and

drug development.

Systematic IUPAC Nomenclature
Hydrindane, also known as perhydroindane, is a saturated bicyclic hydrocarbon with the

molecular formula C₉H₁₆.[1] It consists of a cyclohexane ring fused to a cyclopentane ring. The

systematic name for the hydrindane ring system is derived using the International Union of

Pure and Applied Chemistry (IUPAC) rules for bicyclic alkanes.[2]

The nomenclature is constructed as follows:

Identify the Parent Alkane: The molecule contains a total of nine carbon atoms, making it a

derivative of nonane.

Identify the Bicyclic System Type: The two rings share two adjacent carbon atoms, which

classifies hydrindane as a fused bicyclic system.[3][4] All such systems are named using the

prefix "bicyclo".
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Determine the Bridgehead Carbons: The two carbons atoms that are common to both rings

are designated as bridgehead carbons.[3]

Count the Paths Between Bridgeheads: The number of carbon atoms in each of the three

paths connecting the two bridgehead carbons is counted.[3]

One path through the larger (six-membered) ring contains four carbons.

One path through the smaller (five-membered) ring contains three carbons.

The direct path between the two bridgehead carbons consists of a shared bond and

therefore contains zero carbons.[5]

Assemble the Name: The numbers representing the path lengths are placed in square

brackets in descending order, separated by periods.[3] This gives [4.3.0].

Combining these elements results in the systematic IUPAC name for the hydrindane scaffold:

bicyclo[4.3.0]nonane.[4][6]

Stereochemistry: The cis- Isomer
The fusion of the two rings can result in two distinct stereoisomers: cis-hydrindane and trans-

hydrindane. The prefix "cis-" specifies the relative stereochemistry of the substituents—in this

case, hydrogen atoms—at the two bridgehead carbons.[1]

In cis-hydrindane, the two hydrogen atoms attached to the bridgehead carbons are located on

the same side of the molecule's general plane.[4] This arrangement results in a V-shaped or

folded conformation for the bicyclic system. In contrast, the trans-isomer has the bridgehead

hydrogens on opposite sides.[1] The stereochemistry is a critical determinant of the molecule's

three-dimensional shape and, consequently, its biological activity and physical properties.

The complete systematic name, including stereochemistry, is cis-bicyclo[4.3.0]nonane.

Numbering Convention
The carbon atoms of a bicyclic system are numbered according to a specific set of IUPAC rules

to ensure that any substituent's position can be described unambiguously.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://coconote.app/notes/52e198bc-0a85-4866-8ecf-cf6ff75670e4
https://coconote.app/notes/52e198bc-0a85-4866-8ecf-cf6ff75670e4
https://m.youtube.com/watch?v=86qTigekbfo
https://coconote.app/notes/52e198bc-0a85-4866-8ecf-cf6ff75670e4
https://www.researchgate.net/publication/390262478_Naming_Bicyclic_Compounds
https://pubchem.ncbi.nlm.nih.gov/compound/643587
https://www.benchchem.com/product/b1200222?utm_src=pdf-body
https://homework.study.com/explanation/draw-structural-formulas-for-the-cis-and-trans-isomers-of-hydrindane-show-each-ring-in-its-most-stable-conformation-which-of-these-isomers-is-more-stable.html
https://www.benchchem.com/product/b1200222?utm_src=pdf-body
https://www.researchgate.net/publication/390262478_Naming_Bicyclic_Compounds
https://homework.study.com/explanation/draw-structural-formulas-for-the-cis-and-trans-isomers-of-hydrindane-show-each-ring-in-its-most-stable-conformation-which-of-these-isomers-is-more-stable.html
https://coconote.app/notes/52e198bc-0a85-4866-8ecf-cf6ff75670e4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The numbering procedure for bicyclo[4.3.0]nonane is as follows:

Start at a Bridgehead Carbon: Numbering begins at one of the two bridgehead carbons,

which is assigned the locant '1'.

Follow the Longest Path: The numbering proceeds sequentially around the longest path of

carbons (the four-carbon path in the six-membered ring) to the second bridgehead carbon.[3]

Number the Second Bridgehead: The second bridgehead carbon is numbered consecutively

(in this case, it becomes '6').

Follow the Shorter Path: Numbering continues from the second bridgehead carbon along the

next longest path (the three-carbon path in the five-membered ring) back to the starting

bridgehead.[3]

The following diagram illustrates the structure and IUPAC numbering for cis-hydrindane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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